1-[6-(Aminomethyl)pyrimidin-4-yl]piperidin-2-one trihydrochloride

• IUPAC Name: 1-[6-(aminomethyl)pyrimidin-4-yl]piperidin-2-one;trihydrochloride
• InChI: InChI=1S/C10H14N4O.3ClH/c11-6-8-5-9(13-7-12-8)14-4-2-1-3-10(14)15;;;/h5,7H,1-4,6,11H2;3*1H
• InChI Key: LKFORUHUMGBUPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=NC=NC(=C2)CN.Cl.Cl.Cl
• Molecular Formula: C10H17Cl3N4O
• Molecular Weight: 315.6 g/mol

Description

1-[6-(Aminomethyl)pyrimidin-4-yl]piperidin-2-one trihydrochloride (AMPTPT) is a synthetic compound with a wide range of applications in scientific research. It is a piperidinone derivative of a pyrimidine, which is a type of heterocyclic organic compound. AMPTPT has been used in a variety of research projects, including studies of drug development, pharmacology, and biochemistry. In addition, it has been used in laboratory experiments to study the effects of various compounds on biochemical and physiological processes.

Scientific Research Applications

Antibacterial and Antimicrobial Activity

• Antibacterial Activity : Compounds synthesized from piperidine and pyrimidine imines, including structures similar to the queried compound, have been screened for antibacterial activity. A study by Merugu, Ramesh, and Sreenivasulu (2010) revealed significant antibacterial properties in such compounds.
• Antimicrobial Properties : Similar compounds with pyrimidine and piperidine moieties have been investigated for their antimicrobial activity. This was detailed by Imran, Alam, and Abida (2016) who found that these compounds showed notable activity against various bacterial and fungal strains.

Anticancer Research

• Anti-Angiogenic and DNA Cleavage Studies : A 2017 study by Kambappa et al. on N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives indicated significant anti-angiogenic and DNA cleavage activities, suggesting potential as anticancer agents.
• Anticancer Activities : Research by Singh and Paul (2006) on 1,3-dialkylated-pyrimidin-2,4-diones, closely related to the queried compound, demonstrated significant anti-cancer activities against various human tumor cell lines.

Structural and Electronic Properties in Anticonvulsant Drugs

• Crystal Structure Analysis : A study conducted by Georges et al. (1989) on anticonvulsant compounds similar in structure to the queried compound revealed insights into the crystal structures and electronic properties, which are crucial for understanding their anticonvulsant activity.

Synthesis and Characterization

• Synthesis Techniques : Various synthesis techniques for compounds related to the queried chemical have been explored, including microwave-assisted synthesis, which offers an efficient way to produce such compounds. This is elaborated in the study by Merugu, Ramesh, and Sreenivasulu (2010).

Other Applications

• Anti-Inflammatory Agents : Research by Chaydhary, Singh, and Kumarverma (2015) on pyrimidine derivatives has shown promising results in anti-inflammatory activity.